1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (4-chlorophenyl)hydrazone

• Molecular Formula: C14H16ClN5S
• Molecular Weight: 321.8 g/mol
• IUPAC Name: 4-chloro-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)butylideneamino]aniline
• InChI: InChI=1S/C14H16ClN5S/c1-3-4-12(13-9-16-20-14(17-13)21-2)19-18-11-7-5-10(15)6-8-11/h5-9,18H,3-4H2,1-2H3/b19-12-
• InChI Key: PLJCUCLRURPRKM-UNOMPAQXSA-N
• Isomeric SMILES: CCC/C(=N/NC1=CC=C(C=C1)Cl)/C2=CN=NC(=N2)SC
• SMILES: CCCC(=NNC1=CC=C(C=C1)Cl)C2=CN=NC(=N2)SC

Description

1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (4-chlorophenyl)hydrazone, also known as MMB-CHMICA, is a synthetic cannabinoid that has gained attention in recent years due to its potential use in scientific research. MMB-CHMICA belongs to the family of indazole-3-carboxamides and is structurally similar to other synthetic cannabinoids such as JWH-018 and AB-FUBINACA.

Mechanism of Action

The mechanism of action of 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (4-chlorophenyl)hydrazone involves its binding to the CB1 receptor in the brain and body. This binding results in the activation of the receptor and the subsequent release of neurotransmitters such as dopamine and serotonin. The release of these neurotransmitters is responsible for the psychoactive effects of cannabinoids, including feelings of euphoria and relaxation.
Biochemical and Physiological Effects:
Research has shown that 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (4-chlorophenyl)hydrazone has a number of biochemical and physiological effects on the brain and body. These effects include the activation of the CB1 receptor, the release of neurotransmitters such as dopamine and serotonin, and the modulation of ion channels in the brain. 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (4-chlorophenyl)hydrazone has also been shown to have analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (4-chlorophenyl)hydrazone in lab experiments is its high potency and selectivity for the CB1 receptor. This allows researchers to study the effects of cannabinoid receptor activation with a high degree of specificity. However, one limitation of using 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (4-chlorophenyl)hydrazone is its potential for abuse and dependence, which could limit its use in certain research settings.

Future Directions

There are a number of future directions for research involving 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (4-chlorophenyl)hydrazone. One area of interest is the development of new analogs with improved pharmacological properties. Another area of interest is the study of the long-term effects of 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (4-chlorophenyl)hydrazone on the brain and body, including its potential for neurotoxicity and addiction. Finally, there is a need for further research into the potential therapeutic applications of 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (4-chlorophenyl)hydrazone, including its use in the treatment of pain and inflammation.

Synthesis Methods

The synthesis of 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (4-chlorophenyl)hydrazone involves the reaction of 4-chlorophenylhydrazine with 3-methylthio-1,2,4-triazine-5(4H)-one in the presence of a base such as potassium carbonate. This reaction results in the formation of the intermediate product, which is then treated with butanone and acid to yield the final product.

Scientific Research Applications

1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (4-chlorophenyl)hydrazone has been used in scientific research to study the cannabinoid receptor system and its effects on the brain and body. Specifically, 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (4-chlorophenyl)hydrazone has been shown to have high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids. Research has also shown that 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (4-chlorophenyl)hydrazone has a high potency and selectivity for the CB1 receptor, making it a valuable tool for studying the effects of cannabinoid receptor activation.